Cas no 2168219-41-6 (8-aminonaphthalene-1-sulfonyl fluoride)

• Product Name: 8-aminonaphthalene-1-sulfonyl fluoride
• CAS No: 2168219-41-6
• MF: C₁₀H₈FNO₂S
• MW: 225.239424705505
• CID: 6143049
• PubChem ID: 165605034
• Update Time: 2025-06-13

8-aminonaphthalene-1-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 8-aminonaphthalene-1-sulfonyl fluoride
• 2168219-41-6
• EN300-1581796

• Inchi： 1S/C10H8FNO2S/c11-15(13,14)9-6-2-4-7-3-1-5-8(12)10(7)9/h1-6H,12H2
• InChI Key： QFDMNTUDBSBIPC-UHFFFAOYSA-N
• SMILES： S(C1C=CC=C2C=CC=C(C2=1)N)(=O)(=O)F

Computed Properties

• Exact Mass: 225.02597783g/mol
• Monoisotopic Mass: 225.02597783g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 325
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 68.5Ų

Additional information on 8-aminonaphthalene-1-sulfonyl fluoride

Recent Advances in the Application of 8-Aminonaphthalene-1-sulfonyl Fluoride (2168219-41-6) in Chemical Biology and Drug Discovery

8-Aminonaphthalene-1-sulfonyl fluoride (ANSF, CAS: 2168219-41-6) has emerged as a versatile chemical probe in the field of chemical biology and drug discovery. This sulfonyl fluoride derivative has gained significant attention due to its unique reactivity profile, which enables selective modification of proteins and other biomolecules. Recent studies have demonstrated its utility in activity-based protein profiling (ABPP), covalent inhibitor development, and targeted protein degradation strategies. The compound's ability to react with nucleophilic amino acids under physiological conditions makes it a valuable tool for studying enzyme mechanisms and identifying novel drug targets.

A 2023 study published in Nature Chemical Biology revealed that ANSF exhibits exceptional selectivity for catalytic serine residues in hydrolases, particularly in the context of serine proteases. The researchers utilized mass spectrometry-based proteomics to demonstrate that ANSF could efficiently label active sites while showing minimal off-target reactivity. This property has been exploited in the development of covalent inhibitors for disease-relevant proteases, with several lead compounds currently in preclinical evaluation for inflammatory and oncological indications.

The chemical stability and aqueous solubility of ANSF (2168219-41-6) have been significantly improved through structural modifications, as reported in a recent Journal of Medicinal Chemistry publication. By introducing various substituents on the naphthalene ring, researchers have developed a series of ANSF derivatives with tunable reactivity and improved pharmacokinetic properties. These advancements have expanded the application of ANSF-based probes from in vitro studies to in vivo target engagement studies, enabling more comprehensive investigation of biological systems.

In the context of targeted protein degradation, ANSF has been successfully incorporated into proteolysis-targeting chimeras (PROTACs) and molecular glues. A 2024 study in Cell Chemical Biology demonstrated that ANSF-based degraders could achieve selective degradation of previously "undruggable" targets by exploiting unique surface-exposed nucleophilic residues. This approach has opened new avenues for addressing challenging disease targets, particularly in oncology and neurodegenerative disorders.

The commercial availability of high-purity 8-aminonaphthalene-1-sulfonyl fluoride (2168219-41-6) from multiple suppliers has facilitated its widespread adoption in both academic and industrial research settings. Current Good Manufacturing Practice (cGMP) production processes have been established to support the transition of ANSF-based therapeutics into clinical development. Several pharmaceutical companies have initiated programs exploring ANSF-containing covalent drugs, with one candidate expected to enter Phase I clinical trials for solid tumors in late 2024.

Future research directions for ANSF (2168219-41-6) include the development of more sophisticated activity-based probes with fluorogenic or biorthogonal handles for live-cell imaging applications. Additionally, computational approaches are being employed to predict optimal ANSF derivatives for specific target classes, potentially accelerating the discovery of next-generation covalent therapeutics. As the field continues to evolve, 8-aminonaphthalene-1-sulfonyl fluoride is poised to remain a cornerstone reagent in chemical biology and drug discovery efforts.